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Compound of Interest

2-((4-Aminopentyl)
Compound Name:
(ethyllamino)ethanol

Cat. No.: B151410

Disclaimer: This document provides a summary of the currently available toxicological
information for 2-((4-Aminopentyl)(ethyl)amino)ethanol (CAS No. 69559-11-1). A
comprehensive search of publicly available scientific literature and toxicological databases did
not yield detailed experimental studies, quantitative toxicity data (e.g., LD50, NOAEL), or
specific mechanisms of action for this compound. The information presented herein is primarily
derived from safety data sheets and regulatory classifications, which provide hazard warnings
but lack in-depth experimental details.

Hazard Identification and Classification

2-((4-Aminopentyl)(ethyl)amino)ethanol is classified by regulatory bodies based on
aggregated data submitted by chemical manufacturers and suppliers. The primary hazards
associated with this compound are acute toxicity, skin corrosion, and eye damage.[1][2][3][4][5]
It is also noted to be potentially harmful to aquatic life with long-lasting effects.[2][3][4]

The available hazard classifications are summarized in the table below. It is important to note
that the percentages provided in some sources reflect the proportion of notifications to
regulatory bodies that include that specific hazard classification, rather than a measure of
toxicological potency.[4]
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Experimental Protocols

Detailed experimental protocols for toxicological assessments of 2-((4-Aminopentyl)
(ethyl)amino)ethanol are not available in the public domain. Standardized OECD
(Organisation for Economic Co-operation and Development) guidelines are typically followed
for such assessments. For instance, acute oral toxicity is often evaluated using OECD Test
Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method), while skin corrosion would be
assessed following OECD Test Guideline 431 (In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RHE) Test Method) or OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion). Without access to specific study reports, the exact methodologies used for
this compound remain unknown.

Signaling Pathways and Mechanism of Action

There is no information available regarding the specific signaling pathways or biochemical
mechanisms through which 2-((4-Aminopentyl)(ethyl)amino)ethanol exerts its toxic effects.
As a corrosive substance, its local effects on skin and mucous membranes are likely due to its
chemical properties, such as its basicity, leading to cell damage and tissue destruction. The
mechanisms underlying its systemic toxicity following ingestion or inhalation have not been
elucidated.

Visualizations

As no specific experimental workflows or signaling pathways for this compound are described
in the literature, a generalized workflow for a common toxicological assessment is provided
below for illustrative purposes.
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Generalized Workflow for Acute Oral Toxicity Assessment (OECD 423)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminopentyl-ethyl-amino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

